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Compound of Interest

Compound Name: Methenolon

Cat. No.: B13989552

Get Quote

The following tables summarize key quantitative data from in vitro studies, providing a

comparative look at Methenolone's receptor binding affinity and its immunomodulatory effects.

Table 1: Relative Binding Affinity (RBA) of Methenolone and Other Steroids
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Compound Tissue/Protein
Relative Binding
Affinity (RBA)

Reference Ligand

Methenolone Rat Skeletal Muscle High
3H-Methyltrienolone

(MT)

Methenolone Rat Prostate High
3H-Methyltrienolone

(MT)

Methenolone
Rabbit Skeletal

Muscle
High

3H-Methyltrienolone

(MT)

Methenolone Human SHBG Weak Competitor
Dihydrotestosterone

(DHT)

Testosterone (T) Rat Skeletal Muscle
Lower than

Methenolone

3H-Methyltrienolone

(MT)

19-Nortestosterone Rat Skeletal Muscle
Higher than

Methenolone

3H-Methyltrienolone

(MT)

Stanozolol Rat Skeletal Muscle Weak (RBA < 0.05)
3H-Methyltrienolone

(MT)

Methanedienone Rat Skeletal Muscle Weak (RBA < 0.05)
3H-Methyltrienolone

(MT)

Data synthesized from a study comparing various anabolic-androgenic steroids. The study

notes that Methenolone belongs to a group of steroids with relatively high and similar affinity

for the androgen receptor across the tested tissues.[5][6][7]

Table 2: Immunomodulatory Effects of Methenolone Acetate and its Metabolites
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Compound Assay Result

Methenolone Acetate

(Substrate 1)
TNF-α Production Inhibition 62.5 ± 4.4%

Metabolite 3 T-cell Proliferation IC₅₀ = 4.4 ± 0.01 µg/mL

Metabolite 5 TNF-α Production Inhibition 81.0 ± 2.5%

Metabolite 5 T-cell Proliferation IC₅₀ = 10.2 ± 0.01 µg/mL

Data from a study investigating the anti-inflammatory potential of Methenolone Acetate and its

metabolites produced by fungal biotransformation.[8]

Core Molecular Mechanism: Androgen Receptor
Signaling
Methenolone, as a DHT derivative, executes its effects through the classical androgen

receptor signaling pathway. It has a strong binding affinity for the androgen receptor, which is

reported to be higher than that of testosterone.[9] This high affinity suggests a potent anabolic

effect.[9] The activation of this pathway is central to the anabolic activity of Methenolone,

promoting muscle growth and preservation.[1][3]
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In Vitro Cell Proliferation Assay Workflow

1. Seed Cells
(e.g., Osteoblasts)
in multi-well plates

2. Treat Cells
with Methenolone

at various concentrations

3. Incubate
(Serum-free conditions)

4. Add [3H]thymidine
(Pulse Labeling)

5. Harvest & Precipitate DNA
6. Quantify Radioactivity
(Scintillation Counting)

Logical Flow of Apoptosis Detection via Flow Cytometry

Treated Cell Population

Annexin V Staining
(Phosphatidylserine)

Propidium Iodide (PI) Staining
(DNA accessibility)

Viable
(Annexin V-, PI-)

Early Apoptosis
(Annexin V+, PI-)

Late Apoptosis / Necrosis
(Annexin V+, PI+)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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